Cas no 1036388-85-8 (Methyl 3-aMino-2-cyano-6-fluorobenzoate)

• Product Name: Methyl 3-aMino-2-cyano-6-fluorobenzoate
• CAS No: 1036388-85-8
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 2169019
• Update Time: 2023-11-19

Methyl 3-aMino-2-cyano-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-cyano-6-fluorobenzoate
• CID 70293517
• Benzoic acid, 3-amino-2-cyano-6-fluoro-, methyl ester
• Methyl 3-aMino-2-cyano-6-fluorobenzoate

• Inchi： 1S/C9H7FN2O2/c1-14-9(13)8-5(4-11)7(12)3-2-6(8)10/h2-3H,12H2,1H3
• InChI Key： LAEQDSMAOJEOPA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C#N)=C1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 76.1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 387.7±42.0 °C(Predicted)
• pka: 0.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters